Cas no 1352490-89-1 (2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester)
2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
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- Inchi: 1S/C23H22N2O3/c26-23(27-17-18-9-3-1-4-10-18)25-16-8-14-21(25)20-13-7-15-24-22(20)28-19-11-5-2-6-12-19/h1-7,9-13,15,21H,8,14,16-17H2
- InChI Key: MLLGIEXRLULBJD-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCCC1C1=CC=CN=C1OC1=CC=CC=C1
2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495206-1g |
Benzyl2-(2-phenoxypyridin-3-yl)pyrrolidine-1-carboxylate |
1352490-89-1 | 97% | 1g |
$681 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611163-1g |
Benzyl 2-(2-phenoxypyridin-3-yl)pyrrolidine-1-carboxylate |
1352490-89-1 | 97% | 1g |
¥4774.0 | 2023-04-10 |
2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
The compound 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No: 1352490-89-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a phenoxy group, and a benzyl ester moiety. These structural elements contribute to its versatile reactivity and functionality, making it a valuable building block in synthetic chemistry.
Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through multi-step processes that involve coupling reactions, oxidation, and cyclization steps. The incorporation of the phenoxy group into the pyridine ring enhances the molecule's electronic properties, rendering it highly suitable for applications in drug design and material science. Moreover, the benzyl ester moiety not only improves solubility but also facilitates further functionalization, enabling the creation of derivatives with tailored biological activities.
One of the most promising areas of application for 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester is in the development of bioactive compounds. Researchers have demonstrated that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in cancer therapy.
In the context of agrochemicals, this compound has shown remarkable activity as a plant growth regulator. Studies have revealed that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This dual functionality underscores its versatility and positions it as a valuable asset in both medicinal and agricultural research.
The synthesis of 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester involves a series of carefully optimized reactions that ensure high yields and purity. The use of advanced catalytic systems and green chemistry principles has further enhanced its production efficiency, aligning with current sustainability goals in the chemical industry.
In conclusion, 2-(2-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No: 1352490-89-1) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, coupled with its diverse applications, makes it an indispensable tool in contemporary research and development efforts across multiple disciplines.
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